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Compound of Interest

Compound Name: BLU-945

Cat. No.: B8242444

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of BLU-945 (also known as Tigozertinib), a
potent and selective EGFR inhibitor used in non-small cell lung cancer research. Adherence to
these procedures will help maintain a safe laboratory environment and ensure compliance with
waste management regulations.

Key Safety and Handling Information for BLU-945

While BLU-945 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is crucial to handle it with care, following standard laboratory
safety protocols.[1] The following table summarizes key information for safe handling and
storage.
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Property Information Source
CAS Number 2660250-10-0 [1]
GHS Classification Not classified as hazardous [1]

) ) Standard laboratory attire,
Personal Protective Equipment ) General Laboratory Best
including safety glasses, )
(PPE) Practices
gloves, and a lab coat.

Avoid inhalation, ingestion, and
General Laboratory Best

Handling contact with skin and eyes. )
) ] Practices
Use in a well-ventilated area.
Store in a tightly sealed General Laboratory Best
Storage ) ) )
container in a cool, dry place. Practices

Eye Contact: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
In case of Accidental Exposure  Continue rinsing. Skin Contact:  [1]
Wash with plenty of soap and
water. Inhalation: Move to
fresh air. Ingestion: Rinse

mouth.

For solid material,
mechanically pick up and
) collect for disposal. For
Spill Cleanup ) ] ] [1]
solutions, absorb with an inert
material and collect for

disposal.

Step-by-Step Disposal Procedures for BLU-945

The following procedures provide a clear workflow for the disposal of BLU-945 in various forms
encountered in a laboratory setting.

Disposal of Unused Solid BLU-945
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Given that BLU-945 is not classified as hazardous, disposal of small quantities of the solid
compound can typically be managed as non-hazardous chemical waste.

e Step 1: Assessment: Confirm that the BLU-945 has not been mixed with any hazardous
substances.

o Step 2: Packaging: Place the solid BLU-945 in a clearly labeled, sealed container. The label
should include the compound name ("BLU-945" or "Tigozertinib") and state that it is non-
hazardous.

o Step 3: Disposal: Dispose of the container in the designated non-hazardous solid chemical
waste stream provided by your institution's Environmental Health and Safety (EHS)
department. Do not dispose of it in the regular trash unless explicitly permitted by your
institution's policies.

Disposal of BLU-945 Solutions

Solutions of BLU-945, typically prepared in solvents like DMSO, require careful consideration
of the solvent's properties.

o Step 1: Solvent Classification: Identify the solvent used to dissolve BLU-945. The disposal
method will be dictated by the hazards associated with the solvent. For example, DMSO is a
common solvent for BLU-945 and is typically considered non-hazardous in small quantities.

o Step 2: Collection: Collect the BLU-945 solution in a designated, sealed, and clearly labeled
waste container. The label should list all components of the solution (e.g., "BLU-945 in
DMSQ") and their approximate concentrations.

o Step 3: Disposal: Dispose of the waste container through your institution's chemical waste
program. Follow the specific guidelines for the solvent used.

Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, centrifuge tubes, gloves) that has come into contact with
BLU-945 should be disposed of as follows:

o Step 1: Decontamination: To the extent possible, decontaminate the labware by rinsing with
an appropriate solvent. The rinsate should be collected and disposed of as chemical waste,
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as described above.

o Step 2: Segregation: Place the contaminated labware in a designated waste bag or container
for non-hazardous laboratory waste.

o Step 3: Disposal: Dispose of the container according to your institution's guidelines for non-
hazardous solid waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of BLU-
945.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for BLU-945]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8242444#blu-945-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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